Cas no 13626-60-3 (3-Hydroxyisoxazole-5-carboxylic acid)

• Product Name: 3-Hydroxyisoxazole-5-carboxylic acid
• CAS No: 13626-60-3
• MF: C₄H₃NO₄
• MW: 129.070921182632
• MDL: MFCD08669892
• CID: 119803
• PubChem ID: 12369652
• Update Time: 2025-05-20

3-Hydroxyisoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxyisoxazole-5-carboxylic acid
• 3-oxo-2,3-dihydroisoxazole-5-carboxylic acid
• 5-Isoxazolecarboxylicacid, 2,3-dihydro-3-oxo-
• 3-oxo-1,2-oxazole-5-carboxylic acid
• 3-Hydroxy-5-isoxazolecarboxylic acid
• 2,3-Dihydro-3-oxo-5-isoxazolecarboxylic acid
• 3-oxo-2,3-dihydroisoxazole-5-carboxylic acid(SALTDATA: FREE)
• 3-hydroxy-1,2-oxazole-5-carboxylic acid
• VOCWBIGTEMMVGZ-UHFFFAOYSA-N
• 5-Isoxazolecarboxylic acid, 2,3-dihydro-3-oxo-
• 3-hydroxy-isoxazole-5-carboxylic acid
• STK503401
• SBB027231
• 3-oxo-2-hydroisox

• MDL： MFCD08669892
• Inchi： 1S/C4H3NO4/c6-3-1-2(4(7)8)9-5-3/h1H,(H,5,6)(H,7,8)
• InChI Key： VOCWBIGTEMMVGZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(N1)=O

Computed Properties

• Exact Mass: 129.00600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 195
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.702
• Melting Point: 265 ºC
• PSA: 83.56000
• LogP: 0.07840

3-Hydroxyisoxazole-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-Hydroxyisoxazole-5-carboxylic acid

3-Hydroxyisoxazole-5-carboxylic acid (CAS No. 13626-60-3): A Comprehensive Overview

3-Hydroxyisoxazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 13626-60-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the isoxazole family, characterized by a five-membered ring containing an oxygen atom and a double bond between two carbon atoms. The presence of both hydroxyl and carboxylic acid functional groups makes 3-Hydroxyisoxazole-5-carboxylic acid a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

The structural features of 3-Hydroxyisoxazole-5-carboxylic acid contribute to its unique chemical properties and biological activities. The hydroxyl group at the 3-position and the carboxylic acid group at the 5-position provide opportunities for diverse chemical modifications, enabling the synthesis of various derivatives with tailored biological functions. These modifications have been exploited in the design of molecules targeting specific biological pathways, making this compound a valuable scaffold in drug discovery.

In recent years, there has been growing interest in the pharmacological potential of isoxazole derivatives. Research has demonstrated that compounds containing the isoxazole moiety exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Specifically, studies have shown that derivatives of 3-Hydroxyisoxazole-5-carboxylic acid can inhibit the growth of certain cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis.

One notable area of research involves the use of 3-Hydroxyisoxazole-5-carboxylic acid as a precursor in the synthesis of enzyme inhibitors. For instance, researchers have explored its potential in developing inhibitors for enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in various inflammatory diseases. The hydroxyl and carboxylic acid groups in this compound allow for selective binding to these enzymes, thereby inhibiting their activity and reducing inflammation.

The synthetic methodologies for preparing 3-Hydroxyisoxazole-5-carboxylic acid have also been extensively studied. One common approach involves the condensation of β-ketoesters with hydroxylamine derivatives under acidic conditions, followed by cyclization to form the isoxazole ring. Alternatively, multi-step synthetic routes starting from readily available aromatic compounds have been developed to achieve higher yields and purities. These synthetic strategies are crucial for producing sufficient quantities of the compound for both research and industrial applications.

The pharmacokinetic properties of 3-Hydroxyisoxazole-5-carboxylic acid and its derivatives are also subjects of interest. In vitro studies have indicated that this compound exhibits moderate solubility in water, suggesting potential for oral administration. However, further research is needed to optimize its bioavailability and metabolic stability. Advanced computational techniques, such as molecular docking and pharmacokinetic modeling, are being employed to predict and enhance these properties.

In conclusion, 3-Hydroxyisoxazole-5-carboxylic acid (CAS No. 13626-60-3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features enable diverse chemical modifications, making it a valuable scaffold for drug discovery. Ongoing research continues to uncover new therapeutic applications and synthetic strategies for this compound, reinforcing its importance in modern medicinal chemistry.